Cas no 114882-19-8 (3-O-Sophoroside-Limocitrin)

• Product Name: 3-O-Sophoroside-Limocitrin
• CAS No: 114882-19-8
• MF: C₂₉H₃₄O₁₈
• MW: 670.569470882416
• CID: 2004543
• PubChem ID: 14017572
• Update Time: 2025-10-28

3-O-Sophoroside-Limocitrin Chemical and Physical Properties

Names and Identifiers

• 3-O-Sophoroside-Limocitrin
• Limocitrinyle-3-O beta-D-sophoroside
• limocitrinyle-3-O-β-D-sophoroside
• 114882-19-8

• Inchi： 1S/C29H34O18/c1-41-13-5-9(3-4-10(13)32)23-26(19(37)16-11(33)6-12(34)24(42-2)25(16)45-23)46-29-27(21(39)18(36)15(8-31)44-29)47-28-22(40)20(38)17(35)14(7-30)43-28/h3-6,14-15,17-18,20-22,27-36,38-40H,7-8H2,1-2H3
• InChI Key： XVMFKSYZWYZRFY-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2=C(OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)C(=O)C3C(=C(C(=CC=3O)O)OC)O2)C=1

Computed Properties

• Exact Mass: 670.17451423g/mol
• Monoisotopic Mass: 670.17451423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.574
• Topological Polar Surface Area: 284Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides

Additional information on 3-O-Sophoroside-Limocitrin

Introduction to 3-O-Sophoroside-Limocitrin (CAS No. 114882-19-8) and Its Emerging Applications in Chemical Biology and Medicine

3-O-Sophoroside-Limocitrin, identified by the chemical identifier CAS No. 114882-19-8, is a naturally occurring glycoside compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, derived from the plant kingdom, exhibits a unique structural framework characterized by the linkage of limocitrin, a flavonoid aglycone, to a sophoroside moiety through a glycosidic bond. The precise molecular configuration and stereochemistry of 3-O-Sophoroside-Limocitrin contribute to its distinctive biological activities, making it a subject of intense study for potential therapeutic applications.

The structural complexity of 3-O-Sophoroside-Limocitrin is not merely a matter of academic curiosity but holds practical implications for drug design and development. The glycosidic linkage imparts stability to the molecule while also influencing its solubility and bioavailability, factors that are critical for its formulation as an active pharmaceutical ingredient (API). Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate the three-dimensional structure of this compound with high precision, providing insights into its interactions with biological targets.

One of the most compelling aspects of 3-O-Sophoroside-Limocitrin is its demonstrated potential in modulating cellular processes relevant to human health and disease. Studies have highlighted its role as an antioxidant, with the ability to scavenge reactive oxygen species (ROS) and mitigate oxidative stress—a mechanism implicated in various pathological conditions, including neurodegenerative disorders and cardiovascular diseases. The flavonoid core of limocitrin is particularly noteworthy for its capacity to interact with enzymes and receptors involved in inflammation pathways, suggesting therapeutic benefits in chronic inflammatory diseases.

In addition to its antioxidant properties, 3-O-Sophoroside-Limocitrin has shown promise in preclinical models as a modulator of immune responses. Research indicates that this compound can influence the activity of immune cells such as macrophages and T lymphocytes, potentially enhancing the body's ability to combat infections while suppressing excessive inflammatory reactions. These findings align with the growing interest in immunomodulatory agents as therapeutic strategies for autoimmune diseases and chronic infections.

The pharmacokinetic profile of 3-O-Sophoroside-Limocitrin has been another focus of investigation. Unlike many small-molecule drugs that exhibit rapid metabolism and short half-lives, studies suggest that 3-O-Sophoroside-Limocitrin possesses a favorable pharmacokinetic profile, allowing for prolonged circulation and sustained biological activity. This attribute is particularly advantageous for therapeutic applications requiring repeated dosing or long-term treatment regimens. Advances in drug delivery systems have further enhanced the potential of this compound by improving its bioavailability and targeting specificity.

Recent clinical trials have begun to explore the therapeutic efficacy of derivatives of 3-O-Sophoroside-Limocitrin in conditions such as cognitive decline and metabolic syndrome. The results are promising, with early-phase studies reporting improvements in cognitive function and metabolic parameters in patients administered these derivatives. These findings underscore the translational potential of this compound and highlight the importance of continued research into its mechanisms of action.

The synthesis and structural modification of 3-O-Sophoroside-Limocitrin represent another area of active investigation. Researchers are employing cutting-edge synthetic methodologies to produce analogs with enhanced biological activity or improved pharmacokinetic properties. Techniques such as glycosylation engineering and scaffold hopping are being utilized to generate libraries of modified compounds for high-throughput screening. This approach not only accelerates the discovery process but also provides valuable insights into structure-activity relationships (SAR) that can guide future drug development efforts.

The role of computational modeling in understanding the behavior of 3-O-Sophoroside-Limocitrin cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These computational tools have helped refine experimental designs and optimize synthetic routes, thereby expediting the development pipeline. Moreover, machine learning algorithms are being trained on large datasets containing structural information about similar compounds to predict new derivatives with desired properties.

Ethical considerations are also integral to research involving compounds like 3-O-Sophoroside-Limocitrin. Ensuring sustainable sourcing practices for plant-derived materials is essential to maintain ecological balance while supporting ongoing research efforts. Collaborative initiatives between academia, industry, and conservation organizations are crucial for fostering responsible stewardship of natural resources without compromising scientific progress.

The future prospects for 3-O-Sophoroside-Limocitrin appear bright, with ongoing research poised to unlock new therapeutic applications across multiple disease domains. As our understanding of its molecular mechanisms continues to evolve, so too will our ability to harness its potential for human health benefits. The integration of interdisciplinary approaches—combining chemistry, biology, pharmacology, and computational science—will be key to realizing this vision.